methyl (2S,4R)-4-hydroxy-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]pyrrolidine-2-carboxylate

• IUPAC Name: methyl (2S,4R)-4-hydroxy-1-(2-methyl-1-benzofuran-5-carbonyl)pyrrolidine-2-carboxylate
• InChI: InChI=1S/C16H17NO5/c1-9-5-11-6-10(3-4-14(11)22-9)15(19)17-8-12(18)7-13(17)16(20)21-2/h3-6,12-13,18H,7-8H2,1-2H3/t12-,13+/m1/s1
• InChI Key: HUXDHELFDGUYBI-OLZOCXBDSA-N
• Canonical SMILES: CC1=CC2=C(O1)C=CC(=C2)C(=O)N3CC(CC3C(=O)OC)O
• Isomeric SMILES: CC1=CC2=C(O1)C=CC(=C2)C(=O)N3C[C@@H](C[C@H]3C(=O)OC)O
• Molecular Formula: C16H17NO5
• Molecular Weight: 303.31 g/mol

Description

The compound “methyl (2S,4R)-4-hydroxy-1-[(2-methyl-1-benzofuran-5-yl)carbonyl]pyrrolidine-2-carboxylate” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The pyrrolidine ring is substituted with various functional groups including a hydroxy group (OH), a carbonyl group (C=O), and a benzofuran.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the pyrrolidine ring, followed by the introduction of the various substituents. The exact synthetic route would depend on the available starting materials and the desired route of synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrolidine ring and the benzofuran group would likely contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the hydroxy group might be involved in reactions such as esterification or substitution, while the carbonyl group could undergo reactions such as reduction or nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure and the nature of its functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is intended to be used as a drug, its mechanism of action would involve interaction with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

The future directions for research on this compound could involve further studies on its synthesis, properties, and potential applications. This could include exploring new synthetic routes, investigating its behavior under different conditions, or testing its efficacy in various applications.